Cas no 700851-16-7 (N-(2,5-dichlorophenyl)-2-4-(furan-2-carbonyl)piperazin-1-ylacetamide)

• Product Name: N-(2,5-dichlorophenyl)-2-4-(furan-2-carbonyl)piperazin-1-ylacetamide
• CAS No: 700851-16-7
• MF: C₁₇H₁₇Cl₂N₃O₃
• MW: 382.241182088852
• CID: 6456498
• Update Time: 2025-05-20

N-(2,5-dichlorophenyl)-2-4-(furan-2-carbonyl)piperazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dichlorophenyl)-2-4-(furan-2-carbonyl)piperazin-1-ylacetamide
• N-(2,5-dichlorophenyl)-2-[4-(furan-2-carbonyl)piperazin-1-yl]acetamide
• 1-Piperazineacetamide, N-(2,5-dichlorophenyl)-4-(2-furanylcarbonyl)-

• Inchi： 1S/C17H17Cl2N3O3/c18-12-3-4-13(19)14(10-12)20-16(23)11-21-5-7-22(8-6-21)17(24)15-2-1-9-25-15/h1-4,9-10H,5-8,11H2,(H,20,23)
• InChI Key： UMMWTIQVLRNKKQ-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC(Cl)=CC=C2Cl)=O)CCN(C(C2=CC=CO2)=O)CC1

Experimental Properties

• Density: 1.411±0.06 g/cm3(Predicted)
• Boiling Point: 572.5±50.0 °C(Predicted)
• pka: 13.01±0.70(Predicted)

Additional information on N-(2,5-dichlorophenyl)-2-4-(furan-2-carbonyl)piperazin-1-ylacetamide

Research Brief on N-(2,5-dichlorophenyl)-2-4-(furan-2-carbonyl)piperazin-1-ylacetamide (CAS: 700851-16-7)

N-(2,5-dichlorophenyl)-2-4-(furan-2-carbonyl)piperazin-1-ylacetamide (CAS: 700851-16-7) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of a dichlorophenyl group and a furan-2-carbonyl piperazine moiety suggests its possible role in modulating biological targets, particularly in the central nervous system (CNS) and oncology.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. Preliminary in vitro and in vivo experiments indicate that N-(2,5-dichlorophenyl)-2-4-(furan-2-carbonyl)piperazin-1-ylacetamide exhibits high affinity for specific receptor subtypes, including serotonin and dopamine receptors. These findings suggest its potential utility in the treatment of psychiatric disorders such as schizophrenia and depression. Additionally, its structural similarity to known kinase inhibitors has prompted investigations into its anticancer properties, particularly in targeting aberrant signaling pathways in cancer cells.

The synthesis and optimization of N-(2,5-dichlorophenyl)-2-4-(furan-2-carbonyl)piperazin-1-ylacetamide have been a focal point of recent research. Advanced synthetic methodologies, including microwave-assisted organic synthesis and flow chemistry, have been employed to improve yield and purity. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been utilized to characterize the compound and ensure its structural integrity. These efforts have facilitated the production of high-quality batches for further preclinical evaluation.

In preclinical studies, N-(2,5-dichlorophenyl)-2-4-(furan-2-carbonyl)piperazin-1-ylacetamide has demonstrated favorable pharmacokinetic profiles, including good oral bioavailability and blood-brain barrier penetration. Toxicity assessments have revealed a manageable safety profile, with no significant adverse effects observed at therapeutic doses. These findings underscore its potential as a viable candidate for further development. However, comprehensive toxicology studies and formulation optimization are still required to address any potential challenges in clinical translation.

Looking ahead, the future research directions for N-(2,5-dichlorophenyl)-2-4-(furan-2-carbonyl)piperazin-1-ylacetamide include expanding its therapeutic indications and exploring combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development. The compound's unique chemical structure and promising preliminary data position it as a valuable asset in the quest for novel therapeutics in CNS disorders and oncology. Continued research will be essential to fully unlock its therapeutic potential and bring it closer to clinical application.